Cas no 852520-53-7 (3-Benzyloxy-5-isopropoxybenzoicacid)

3-Benzyloxy-5-isopropoxybenzoic acid is a synthetic benzoic acid derivative characterized by its benzyloxy and isopropoxy functional groups at the 3- and 5-positions, respectively. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its distinct substitution pattern enhances reactivity in coupling reactions and facilitates further functionalization. The benzyloxy group offers protective properties, while the isopropoxy moiety contributes to solubility in organic solvents, making it versatile for diverse synthetic applications. The compound’s stability under standard conditions and well-defined structure ensure consistent performance in multi-step synthesis workflows.

3-Benzyloxy-5-isopropoxybenzoicacid structure

852520-53-7 structure

Product Name:3-Benzyloxy-5-isopropoxybenzoicacid

CAS No:852520-53-7

MF:C₁₇H₁₈O₄

MW:286.322425365448

CID:69008

PubChem ID:53401103

Update Time:2025-10-14

3-Benzyloxy-5-isopropoxybenzoicacid Chemical and Physical Properties

Names and Identifiers

- 3-Benzyloxy-5-isopropoxybenzoic acid
- 3-[(1-Methylethyl)oxy]-5-[(phenylmethyl)oxy]benzoic acid
- 3-(benzyloxy)-5-isopropoxybenzoic acid
- 3-phenylmethoxy-5-propan-2-yloxybenzoic acid
- 3-[1-methylethoxy]-5-[benzyloxy]benzoic acid
- 3-phenylmethoxy-5-propan-2-yloxy-benzoic acid
- DTXSID00694802
- 3-(Benzyloxy)-5-[(propan-2-yl)oxy]benzoic acid
- FT-0747280
- 3-benzyloxy-5-isopropoxy-benzoic acid
- 852520-53-7
- SCHEMBL712036
- YHRXMGQEVPNUIL-UHFFFAOYSA-N
- 3-Benzyloxy-5-isopropoxybenzoicacid
- Inchi： 1S/C17H18O4/c1-12(2)21-16-9-14(17(18)19)8-15(10-16)20-11-13-6-4-3-5-7-13/h3-10,12H,11H2,1-2H3,(H,18,19)
- InChI Key： YHRXMGQEVPNUIL-UHFFFAOYSA-N
- SMILES： O(C1C=C(C(=O)O)C=C(C=1)OCC1C=CC=CC=1)C(C)C

Computed Properties

Exact Mass: 286.12100
Monoisotopic Mass: 286.12050905g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 6
Complexity: 323
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 55.8Å²

Experimental Properties

Density: 1.173
PSA: 55.76000
LogP: 3.75100

3-Benzyloxy-5-isopropoxybenzoicacid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B016667-50mg	3-Benzyloxy-5-isopropoxybenzoicacid	852520-53-7	50mg	$ 210.00	2022-06-07
TRC	B016667-100mg	3-Benzyloxy-5-isopropoxybenzoicacid	852520-53-7	100mg	$ 350.00	2022-06-07
TRC	B016667-250mg	3-Benzyloxy-5-isopropoxybenzoicacid	852520-53-7	250mg	$ 685.00	2022-06-07